Cas no 2137779-68-9 (7-Methoxy-2-(oxolan-3-yl)-1,2,3,4-tetrahydroquinolin-3-ol)

• Product Name: 7-Methoxy-2-(oxolan-3-yl)-1,2,3,4-tetrahydroquinolin-3-ol
• CAS No: 2137779-68-9
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 6470141
• PubChem ID: 165957385
• Update Time: 2025-06-07

7-Methoxy-2-(oxolan-3-yl)-1,2,3,4-tetrahydroquinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2137779-68-9
• EN300-801542
• 7-methoxy-2-(oxolan-3-yl)-1,2,3,4-tetrahydroquinolin-3-ol
• 7-Methoxy-2-(oxolan-3-yl)-1,2,3,4-tetrahydroquinolin-3-ol

• Inchi： 1S/C14H19NO3/c1-17-11-3-2-9-6-13(16)14(15-12(9)7-11)10-4-5-18-8-10/h2-3,7,10,13-16H,4-6,8H2,1H3
• InChI Key： KSPZMNAVAQDBGM-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C1C(CC2C=CC(=CC=2N1)OC)O

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.7Ų

Additional information on 7-Methoxy-2-(oxolan-3-yl)-1,2,3,4-tetrahydroquinolin-3-ol

Introduction to 7-Methoxy-2-(oxolan-3-yl)-1,2,3,4-tetrahydroquinolin-3-ol (CAS No. 2137779-68-9)

7-Methoxy-2-(oxolan-3-yl)-1,2,3,4-tetrahydroquinolin-3-ol, identified by the chemical identifier CAS No. 2137779-68-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the tetrahydroquinoline scaffold, a structural motif renowned for its diverse biological activities and pharmacological relevance. The presence of a methoxy group at the 7-position and an oxolane ring at the 2-position introduces unique electronic and steric properties, making this compound a promising candidate for further investigation in drug discovery and development.

The tetrahydroquinoline core is a privileged structure in medicinal chemistry, frequently encountered in bioactive molecules targeting various therapeutic pathways. Its aromaticity, combined with the flexibility imparted by the saturated ring system, allows for optimal interactions with biological targets. In particular, derivatives of tetrahydroquinoline have been explored for their potential in treating neurological disorders, infectious diseases, and cancer. The specific substitution pattern in 7-Methoxy-2-(oxolan-3-yl)-1,2,3,4-tetrahydroquinolin-3-ol suggests that it may exhibit modulatory effects on enzymes or receptors involved in these processes.

The oxolan ring, also known as an epoxide or furanone derivative when fully substituted, is another key feature of this compound. Oxolane rings are known to enhance binding affinity and selectivity due to their ability to form stable hydrogen bonds and hydrophobic interactions with biological targets. The incorporation of this moiety into the tetrahydroquinoline framework may confer additional pharmacological properties that could be exploited for therapeutic purposes. Recent studies have highlighted the importance of oxolane-containing compounds in developing novel antimicrobial agents and anticancer drugs, underscoring the potential value of this structural feature.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid design and optimization of heterocyclic compounds like 7-Methoxy-2-(oxolan-3-yl)-1,2,3,4-tetrahydroquinolin-3-ol. These tools allow researchers to predict binding affinities, assess metabolic stability, and identify potential lead compounds with high efficiency. By leveraging these technologies, scientists can accelerate the discovery process and identify novel therapeutic agents more quickly than traditional experimental approaches alone.

The synthesis of 7-Methoxy-2-(oxolan-3-yl)-1,2,3,4-tetrahydroquinolin-3-ol presents both challenges and opportunities for synthetic chemists. The complex nature of the molecule requires careful consideration of reaction conditions and protecting group strategies to ensure high yield and purity. However, modern synthetic methodologies have made significant strides in simplifying complex organic transformations, enabling access to structurally intricate compounds like this one with greater ease.

In conclusion,7-Methoxy-2-(oxolan-3-yl)-1,2,3,4-tetrahydroquinolin-3-ol (CAS No. 2137779-68-9) represents a fascinating compound with potential applications in pharmaceutical research. Its unique structural features—combining a tetrahydroquinoline core with an oxolane substituent—suggest that it may exhibit novel biological activities relevant to human health. As our understanding of molecular interactions continues to evolve,7-Methoxy-2-(oxolan-3-y l)-1 , 2 , 3 , 4 -tetrahydroquinolin - 3 - ol will undoubtedly play a significant role in shaping future drug discovery efforts.